Cas no 2352728-80-2 ()

• CAS No: 2352728-80-2
• MF: C₉H₇IO₃
• MW: 290.054555177689
• CID: 6771591
• PubChem ID: 18921319
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C9H7IO3/c10-7-4-2-1-3-6(7)5-8(11)9(12)13/h1-4H,5H2,(H,12,13)
• InChI Key： PHBNWZUOWABOGX-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1CC(C(=O)O)=O

Computed Properties

• Exact Mass: 289.94399g/mol
• Monoisotopic Mass: 289.94399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives